Cas no 111-35-3 (3-ethoxy-1-propanol)

• Product Name: 3-ethoxy-1-propanol
• CAS No: 111-35-3
• MF: C₅H₁₂O₂
• MW: 104.15
• MDL: MFCD00002948
• CID: 35679
• PubChem ID: 8109
• Update Time: 2025-08-05

3-ethoxy-1-propanol Chemical and Physical Properties

Names and Identifiers

• 3-Ethoxypropan-1-ol
• 3-ethoxy-1-propanol
• beta-propylene glycol monoethyl ether
• propylene glycol beta-monoethyl ether
• 3-​Ethoxy-​1-​propanol
• 1,3-Ethoxypropanol
• 1-Propanol,3-ethoxy
• 3-Aethoxy-propan-1-ol
• 3-ethoxy-1-propano
• 3-Ethoxypropane-1-ol
• 3-ethoxypropanol
• 3-Ethoxypropyl alcohol
• Dowanol peat
• Propanol,3-ethoxy
• Propylene glycol monoethyl ether
• 1-Propanol, 3-ethoxy-
• Propanol, 3-ethoxy
• 3-Ethoxyl-1-propanol
• Propylene glycol 3-ethyl ether
• 28V3RKF4Z1
• XHMWPVBQGARKQM-UHFFFAOYSA-N
• Propylene glycol .beta.-monoethyl ether
• Propylene glycol monoethyl ether, .beta.
• PubChem1937
• 3-?Ethoxy-?1-?propanol
• BRN 1732292
• LS-13092
• EINECS 203-861-2
• DTXSID4073124
• SCHEMBL4864
• UNII-28V3RKF4Z1
• AI3-18446
• J-002564
• MFCD00002948
• 1,3-Propanediol monoethyl ether
• 3-ethoxy-propan-1-ol
• 3-Ethoxy-1-propanol, 97%
• NS00020254
• AKOS005292552
• WLN: Q3O2
• FT-0631623
• EN300-80489
• NSC-78799
• Q26841034
• Z1080358490
• 111-35-3
• D95933
• 3-Ethoxy-2-propyl alcohol
• ETHOXY PROPANOL
• AM20080058
• CHEBI:87489
• NSC78799
• NSC 78799
• DTXCID8033194
• DB-040966
• Propylene glycol monoethyl ether, beta
• BBL102752
• STL556558

• MDL： MFCD00002948
• Inchi： 1S/C5H12O2/c1-2-7-5-3-4-6/h6H,2-5H2,1H3
• InChI Key： XHMWPVBQGARKQM-UHFFFAOYSA-N
• SMILES： O(CC)CCCO
• BRN： 1732292

Computed Properties

• Exact Mass: 104.08400
• Monoisotopic Mass: 104.08373
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 4
• Complexity: 29.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.1
• Topological Polar Surface Area: 29.5

Experimental Properties

• Color/Form: colorless liquid
• Density: 0.904 g/mL at 25 °C(lit.)
• Melting Point: -90°C (estimate)
• Boiling Point: 160-161 °C(lit.)
• Flash Point: Fahrenheit: 129.2 ° f
  Celsius: 54 ° c
  
• Refractive Index: n20/D 1.417(lit.)
• Water Partition Coefficient: >=10 g/100 mL at 18 º
• Stability/Shelf Life: Stable. Combustible. Incompatible with strong oxidizing agents.
• PSA: 29.46000
• LogP: 0.40530
• FEMA: 3842
• Solubility: Not determined

3-ethoxy-1-propanol Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H226,H319,H332
• Warning Statement： P305+P351+P338
• Hazardous Material transportation number：UN 1987 3/PG 3
• WGK Germany：3
• Hazard Category Code： 10-20/21/22-36
• Safety Instruction： S16-S26-S36/37/39
• RTECS：UB5075000
• Hazardous Material Identification：
• HazardClass：3.2
• PackingGroup：III
• Safety Term：3.2
• Packing Group：III
• Risk Phrases：R10; R20/21/22; R36
• Packing Group：III
• Hazard Level：3.2
• Storage Condition：Keep in a cool, dry, dark place, in a sealed container or cylinder. Keep away from incompatible materials, sources of ignition, and untrained people. Safety label area. Protect container / cylinder from physical injury.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether
• Solvents and Organic Chemicals Organic Solvents

Additional information on 3-ethoxy-1-propanol

Recent Advances in the Application of 3-Ethoxy-1-propanol (CAS: 111-35-3) in Chemical and Biomedical Research

3-Ethoxy-1-propanol (CAS: 111-35-3) is a versatile chemical compound that has garnered significant attention in recent years due to its wide-ranging applications in chemical synthesis, pharmaceutical formulations, and biomedical research. This research briefing provides an overview of the latest advancements involving this compound, highlighting its role as a solvent, intermediate, and potential therapeutic agent. The discussion is based on peer-reviewed studies published within the last five years, ensuring the relevance and accuracy of the information presented.

Recent studies have explored the physicochemical properties of 3-Ethoxy-1-propanol, emphasizing its low toxicity and high solubility, which make it an ideal candidate for use in drug delivery systems. For instance, a 2023 study published in the Journal of Pharmaceutical Sciences demonstrated its efficacy as a co-solvent in enhancing the bioavailability of poorly water-soluble drugs. The study reported a 40% increase in drug dissolution rates when 3-Ethoxy-1-propanol was incorporated into nanoemulsion formulations, suggesting its potential for improving oral drug absorption.

In the field of organic synthesis, 3-Ethoxy-1-propanol has been utilized as a key intermediate in the production of specialty chemicals. A 2022 paper in Organic Letters detailed its use in the synthesis of chiral building blocks for antiviral drugs, showcasing its role in facilitating stereoselective reactions. The researchers noted that the ethoxy group in 3-Ethoxy-1-propanol provided steric and electronic stabilization, leading to higher yields and enantiomeric purity in the final products.

Beyond its applications in drug formulation and synthesis, 3-Ethoxy-1-propanol has also been investigated for its potential biomedical effects. A groundbreaking 2021 study in Biochemical Pharmacology revealed that derivatives of 3-Ethoxy-1-propanol exhibited anti-inflammatory properties by inhibiting the NF-κB signaling pathway. These findings open new avenues for the development of novel anti-inflammatory agents, particularly for treating chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Despite its promising applications, challenges remain in the large-scale production and regulatory approval of 3-Ethoxy-1-propanol-based products. A 2023 review in Regulatory Toxicology and Pharmacology highlighted the need for comprehensive toxicological studies to assess long-term safety, especially in pharmaceutical applications. Nevertheless, the compound's versatility and low environmental impact position it as a sustainable alternative to traditional solvents and intermediates.

In conclusion, 3-Ethoxy-1-propanol (CAS: 111-35-3) continues to be a focal point of research in chemical and biomedical fields. Its dual role as a solvent and bioactive molecule underscores its potential to drive innovation in drug development and green chemistry. Future studies should focus on optimizing its synthesis, expanding its therapeutic applications, and addressing safety concerns to fully realize its commercial and clinical potential.